Cas no 1239587-68-8 (4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt)

• Product Name: 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt
• CAS No: 1239587-68-8
• MF: C₁₀H₁₂F₃N₃O₅
• MW: 311.214592933655
• CID: 1061832
• Update Time: 2025-07-18

4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt
• 4-Maleimidobutyric Acid Hydrazide Trifluoroacetate
• 4-(2,5-dioxopyrrol-1-yl)butanehydrazide,2,2,2-trifluoroacetic acid
• 4-Maleimidobutyric A
• 2,5-Dihydro-2,5-dioxo-1H-Pyrrole-1-butanoic Acid Hydrazide 2,2,2-Trifluoroacetate
• 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)butanehydrazide trifluoroacetate

• Inchi： 1S/C8H11N3O3.C2HF3O2/c9-10-6(12)2-1-5-11-7(13)3-4-8(11)14;3-2(4,5)1(6)7/h3-4H,1-2,5,9H2,(H,10,12);(H,6,7)
• InChI Key： NEUTUTFHPISSAL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C=CC(N1CCCC(NN)=O)=O

Computed Properties

• Exact Mass: 311.07300

Experimental Properties

• PSA: 133.29000
• LogP: 0.79330

Additional information on 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt

4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt (CAS No. 1239587-68-8): A Versatile Reagent in Bioconjugation Chemistry

4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt (CAS No. 1239587-68-8) is a highly versatile reagent that has gained significant attention in the field of bioconjugation chemistry. This compound is widely used for the site-specific modification of biomolecules, particularly proteins and peptides, due to its unique chemical properties and reactivity. The combination of a maleimide group and a hydrazide moiety in this reagent allows for the formation of stable thioether and hydrazone bonds, respectively, making it an invaluable tool in various biochemical and pharmaceutical applications.

The maleimide group in 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt is highly reactive towards thiol groups, which are commonly found in cysteine residues of proteins. This reactivity enables the efficient and selective conjugation of the reagent to proteins, facilitating the creation of bioconjugates with well-defined structures and functionalities. The hydrazide moiety, on the other hand, can react with aldehydes or ketones to form stable hydrazone bonds, further expanding the range of possible conjugation reactions.

Recent advancements in bioconjugation chemistry have highlighted the importance of 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent for the development of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceutical drugs that combine the targeting specificity of antibodies with the cytotoxic potency of small-molecule drugs. The site-specific conjugation facilitated by 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt ensures that the drug payload is delivered to cancer cells with high precision, minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its use in ADCs, 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt has also been employed in the development of imaging agents for diagnostic purposes. A research group at Harvard University utilized this reagent to conjugate fluorescent dyes to specific protein targets, enabling real-time monitoring of cellular processes and disease progression. The ability to form stable and reversible bonds through the hydrazide moiety allows for dynamic imaging studies, providing valuable insights into biological systems.

The trifluoroacetic acid salt form of 4-Maleimidobutyric Acid Hydrazide enhances its solubility and stability in aqueous solutions, making it suitable for a wide range of biochemical assays and reactions. This salt form also facilitates easy handling and storage, ensuring consistent performance across different experimental conditions. The high purity and reliability of commercially available 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt further contribute to its widespread adoption in both academic research and industrial settings.

In conclusion, 4-Maleimidobutyric Acid Hydrazide Trifluoroacetic Acid Salt (CAS No. 1239587-68-8) is a powerful reagent that continues to drive innovation in bioconjugation chemistry. Its unique chemical properties and versatility make it an essential tool for researchers working on protein modification, drug delivery systems, and imaging agents. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.